Cas no 1932050-67-3 ((2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide)

• Product Name: (2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide
• CAS No: 1932050-67-3
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5246762
• Update Time: 2025-07-18

(2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 2-methyl-4-(phenylmethyl)-, hydrazide, (2R,3S)-
• (2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide

• Inchi： 1S/C13H19N3O2/c1-10-12(13(17)15-14)16(7-8-18-10)9-11-5-3-2-4-6-11/h2-6,10,12H,7-9,14H2,1H3,(H,15,17)/t10-,12+/m1/s1
• InChI Key： XKDYIMLKDQJWAQ-PWSUYJOCSA-N
• SMILES： N1(CC2=CC=CC=C2)CCO[C@H](C)[C@H]1C(NN)=O

Additional information on (2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide

Comprehensive Overview of (2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide (CAS No. 1932050-67-3)

(2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide (CAS No. 1932050-67-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the morpholine class, characterized by a six-membered ring containing both oxygen and nitrogen atoms. The presence of a benzyl group and a carbohydrazide moiety further enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals often search for "(2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide synthesis" or "CAS 1932050-67-3 applications" to explore its utility in drug development. The compound's stereochemistry, denoted by the (2R,3S) configuration, is critical for its biological activity, as enantiopure compounds often exhibit distinct pharmacological profiles. This specificity aligns with the growing demand for chiral drugs in modern medicine, addressing issues like efficacy and side-effect reduction.

In recent years, the compound has been studied for its potential role in enzyme inhibition and receptor modulation, topics frequently queried in academic and industrial databases. Its carbohydrazide functional group is particularly noteworthy, as hydrazide derivatives are known for their versatility in forming stable complexes with metal ions or acting as precursors for heterocyclic compounds. Such properties make (2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide a candidate for developing novel therapeutics targeting metabolic disorders or infectious diseases.

From a synthetic perspective, the compound's benzyl-protected morpholine core offers stability during multi-step reactions, a feature highly valued in process chemistry. Queries like "morpholine derivatives in drug discovery" reflect the broader interest in this structural motif. Additionally, the compound's solubility and stability under various pH conditions make it suitable for formulation studies, another hot topic in pharmaceutical R&D.

Environmental and safety considerations are also paramount in contemporary research. While (2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide is not classified as hazardous, its handling requires standard laboratory precautions. Searches for "CAS 1932050-67-3 safety data" or "green chemistry alternatives for morpholine synthesis" highlight the industry's shift toward sustainable practices. This aligns with global trends emphasizing eco-friendly chemical processes.

In summary, (2R,3S)-4-benzyl-2-methylmorpholine-3-carbohydrazide (CAS No. 1932050-67-3) represents a versatile building block with promising applications in medicinal chemistry and beyond. Its structural features, combined with the rising demand for chiral and multifunctional compounds, position it as a subject of ongoing scientific exploration. As research progresses, this compound may unlock new pathways for addressing unmet medical needs while adhering to sustainable development goals.